Cas no 2172394-47-5 (1-methyl-5-(propylamino)methyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-methyl-5-(propylamino)methyl-1H-pyrazole-3-carboxylic acid
• CAS No: 2172394-47-5
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 6283506
• PubChem ID: 165520799
• Update Time: 2025-05-23

1-methyl-5-(propylamino)methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-(propylamino)methyl-1H-pyrazole-3-carboxylic acid
• 2172394-47-5
• 1-methyl-5-[(propylamino)methyl]-1H-pyrazole-3-carboxylic acid
• EN300-1452425

• Inchi： 1S/C9H15N3O2/c1-3-4-10-6-7-5-8(9(13)14)11-12(7)2/h5,10H,3-4,6H2,1-2H3,(H,13,14)
• InChI Key： CISNRPOZFXIBSU-UHFFFAOYSA-N
• SMILES： OC(C1C=C(CNCCC)N(C)N=1)=O

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 67.2Ų

Additional information on 1-methyl-5-(propylamino)methyl-1H-pyrazole-3-carboxylic acid

Recent Advances in the Study of 1-methyl-5-(propylamino)methyl-1H-pyrazole-3-carboxylic acid (CAS: 2172394-47-5)

1-methyl-5-(propylamino)methyl-1H-pyrazole-3-carboxylic acid (CAS: 2172394-47-5) is a pyrazole derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound belongs to a class of heterocyclic compounds known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The unique structural features of this molecule, particularly the presence of both carboxylic acid and propylamino functional groups, make it a promising candidate for further pharmacological exploration.

Recent studies have focused on the synthesis and characterization of this compound, as well as its potential therapeutic applications. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-methyl-5-(propylamino)methyl-1H-pyrazole-3-carboxylic acid exhibits significant inhibitory activity against several key enzymes involved in inflammatory pathways. The researchers employed a combination of in vitro assays and molecular docking studies to elucidate the compound's mechanism of action, revealing its potential as a novel anti-inflammatory agent.

Another important development in the study of this compound comes from its potential application in oncology. A recent preprint (2024) available on bioRxiv reports that derivatives of 1-methyl-5-(propylamino)methyl-1H-pyrazole-3-carboxylic acid show promising activity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The study suggests that the compound's ability to modulate specific signaling pathways may contribute to its anticancer effects, though further in vivo studies are needed to confirm these findings.

The synthetic routes to 1-methyl-5-(propylamino)methyl-1H-pyrazole-3-carboxylic acid have also seen recent improvements. A 2023 publication in Organic Process Research & Development describes a more efficient, scalable synthesis of this compound with higher yields and improved purity profiles. This advancement is particularly significant for potential industrial-scale production and further pharmacological evaluation of the compound and its derivatives.

From a structural perspective, computational chemistry studies have provided new insights into the molecular interactions of 1-methyl-5-(propylamino)methyl-1H-pyrazole-3-carboxylic acid with biological targets. Quantum mechanical calculations and molecular dynamics simulations have helped predict the compound's binding modes and stability in various biological environments, information that is crucial for rational drug design approaches.

Despite these promising developments, challenges remain in the development of 1-methyl-5-(propylamino)methyl-1H-pyrazole-3-carboxylic acid as a therapeutic agent. Current research is addressing issues related to its pharmacokinetic properties, including bioavailability and metabolic stability. Several research groups are working on prodrug strategies and formulation approaches to overcome these limitations.

The growing body of research on 1-methyl-5-(propylamino)methyl-1H-pyrazole-3-carboxylic acid (CAS: 2172394-47-5) suggests that this compound represents an important scaffold for medicinal chemistry exploration. Its diverse biological activities and modifiable structure make it a valuable starting point for the development of new therapeutic agents targeting various diseases. Future research directions likely include more extensive structure-activity relationship studies, optimization of pharmacological properties, and investigation of combination therapies.